1,7-dimethyl-8-(3-(phenylamino)propyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• CAS: 923152-35-6
• Molecular Formula: C18H20N6O2
• Molecular Weight: 352.398
• SMILES: CC1=CN2C3=C(N=C2N1CCCNC4=CC=CC=C4)N(C(=O)NC3=O)C
• InChI: InChI=1S/C18H20N6O2/c1-12-11-24-14-15(22(2)18(26)21-16(14)25)20-17(24)23(12)10-6-9-19-13-7-4-3-5-8-13/h3-5,7-8,11,19H,6,9-10H2,1-2H3,(H,21,25,26)
• InChIKey: HFLILDFMLLIFQD-UHFFFAOYSA-N
• Solubility: not available

1,7-Dimethyl-8-(3-(phenylamino)propyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione (CAS 923152-35-6) is a synthetic, low-molecular-weight (MW 352.4) heterocyclic compound belonging to the imidazo[2,1-f]purine-2,4-dione class. This class is primarily explored for its interactions with serotonin receptors (5-HT1A, 5-HT7) and phosphodiesterase enzymes (PDE4B, PDE10A), making its members key research tools in neuropsychiatric and signaling pathway studies.

1,7-Dimethyl-8-(3-(phenylamino)propyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione: A Structurally Distinct Imidazopurine-2,4-dione for Serotonergic & PDE Research Tool Selection

1,7-Dimethyl-8-(3-(phenylamino)propyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione (CAS 923152-35-6) is a synthetic, low-molecular-weight (MW 352.4) heterocyclic compound belonging to the imidazo[2,1-f]purine-2,4-dione class [1]. This class is primarily explored for its interactions with serotonin receptors (5-HT1A, 5-HT7) and phosphodiesterase enzymes (PDE4B, PDE10A), making its members key research tools in neuropsychiatric and signaling pathway studies [2]. Unlike the widely studied 1,3-dimethyl variants, this compound features a 1,7-dimethyl substitution, a free N3 position, and an 8-(3-phenylamino)propyl side chain, which represent key structural differentiators from benchmark compounds like AZ-853 and AZ-861 [3].

1

Structurally distinct scaffold

1,7-dimethyl substitution with free N3 for SAR exploration of 5-HT1A affinity determinants.

2

Non-piperazine side chain

Removes basic amine pharmacophore; may shift selectivity toward PDE enzymes or other targets.

3

Predicted CNS drug-likeness

Lower molecular weight and reduced polar surface area suggest potential for passive brain penetration (requires experimental validation).

• [1] Zagórska, A., et al. (2009). Synthesis and preliminary pharmacological evaluation of imidazo[2,1-f]purine-2,4-dione derivatives. European Journal of Medicinal Chemistry, 44(11), 4288-4296. View Source
• [2] Partyka, A., et al. (2020). Antidepressant-like activity and safety profile evaluation of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives as 5-HT1A receptor partial agonists. PLOS ONE, 15(8), e0237196. View Source
• [3] Zagórska, A., et al. (2016). Synthesis and biological evaluation of 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione as potential antidepressant agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup3), 10-24. View Source

Why 1,7-Dimethyl-8-(3-(phenylamino)propyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione Cannot Be Replaced by a Generic Imidazopurine-2,4-dione Analog

The imidazo[2,1-f]purine-2,4-dione scaffold is highly sensitive to substitution patterns, with both the position of methyl groups and the nature of the N8 side chain critically determining receptor subtype selectivity and functional activity [1]. For example, the 1,3-dimethyl vs. 1,7-dimethyl shift, combined with the replacement of a bulky piperazinylalkyl chain (as in AZ-853) with a simpler phenylamino propyl group, is predicted to significantly alter the compound's affinity profile across 5-HT1A, 5-HT7, and PDE enzyme targets [2]. Direct substitution with a 1,3-dimethyl piperazinyl analog would therefore fail to reproduce the unique polypharmacology and physicochemical properties of this compound, making it a non-interchangeable tool for structure-activity relationship (SAR) studies [3].

Attribute

This Compound

Typical 1,3-Dimethyl Analog

Methyl substitution

1,7-dimethyl; N3 free

1,3-dimethyl; N3 alkylated

Side chain pharmacophore

Phenylamino linker (no piperazine)

Piperazinylalkyl linker (basic amine)

Expected target profile

Shifted selectivity; potential PDE engagement

High 5-HT1A affinity; broader aminergic activity

Direct substitution with a 1,3-dimethyl piperazinyl analog may fail to reproduce the unique polypharmacology predicted for this compound; SAR studies require this specific substitution pattern.

• [1] Zagórska, A., et al. (2009). Synthesis and preliminary pharmacological evaluation of imidazo[2,1-f]purine-2,4-dione derivatives. European Journal of Medicinal Chemistry, 44(11), 4288-4296. View Source
• [2] Partyka, A., et al. (2020). Antidepressant-like activity and safety profile evaluation of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives as 5-HT1A receptor partial agonists. PLOS ONE, 15(8), e0237196. View Source
• [3] Zagórska, A., et al. (2016). Synthesis and biological evaluation of 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione as potential antidepressant agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup3), 10-24. View Source

Quantitative Differentiation Evidence for 1,7-Dimethyl-8-(3-(phenylamino)propyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione vs. its Closest Analogs

Structural Differentiation from 1,3-Dimethyl Class: The Absence of an N3 Substituent Alters Predicted Target Engagement

The target compound uniquely features a 1,7-dimethyl substitution with an unsubstituted N3 position, which is a critical departure from the well-characterized 1,3-dimethyl series (e.g., AZ-853, AZ-861, and compound 2 from Zagórska et al., 2009) [1]. In the 1,3-dimethyl series, N3 alkylation is essential for high 5-HT1A affinity (Ki values as low as 0.2–0.6 nM for AZ-861/AZ-853) [2]. The lack of an N3 substituent in the target compound is predicted to reduce 5-HT1A affinity while potentially unmasking affinity for other targets, such as PDE enzymes or adenosine receptors, based on SAR trends [3].

N3 substitution effect

Class-level inference

1,7-dimethyl, free N3
vs
1,3-dimethyl, N3-alkylated

Supports probing N3 alkylation role in 5-HT1A affinity

Affinity difference inferred from analog SAR; not directly measured for this compound.

Evidence Dimension	Structural feature critical for 5-HT1A receptor affinity
Target Compound Data	1,7-dimethyl; N3 position is unsubstituted (hydrogen).
Comparator Or Baseline	AZ-861: 1,3-dimethyl-8-(4-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)butyl); Ki(5-HT1A) = 0.2 nM [2]. Compound 2 (Zagórska et al., 2009): 1,3-dimethyl-8-[3-(N4-phenyl)piperazin-N1-yl-propyl]; Ki(5-HT1A) = not explicitly given for this compound but class range is low nanomolar [1].
Quantified Difference	The target compound lacks N3 alkylation, which in the comparator series is a prerequisite for sub-nanomolar 5-HT1A binding; its affinity is expected to be significantly lower (class-level inference).
Conditions	Radioligand binding assays using [3H]-8-OH-DPAT for 5-HT1A receptors in CHO or HEK293 cell membranes [2].

Why This Matters

This structural difference makes the compound a valuable negative control or selectivity tool for dissecting the role of N3 substitution in 5-HT1A affinity, an analysis impossible with N3-substituted analogs.

• [1] Zagórska, A., et al. (2009). Synthesis and preliminary pharmacological evaluation of imidazo[2,1-f]purine-2,4-dione derivatives. European Journal of Medicinal Chemistry, 44(11), 4288-4296. View Source
• [2] Partyka, A., et al. (2020). Antidepressant-like activity and safety profile evaluation of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives as 5-HT1A receptor partial agonists. PLOS ONE, 15(8), e0237196. View Source
• [3] Zagórska, A., et al. (2016). Synthesis and biological evaluation of 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione as potential antidepressant agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup3), 10-24. View Source

Side Chain Pharmacophore Divergence: Phenylamino vs. Piperazinylalkyl Linkers Lead to Distinct Target Selectivity

The target compound's 8-(3-phenylamino)propyl side chain is structurally simpler and less flexible than the long-chain arylpiperazine (LCAP) linkers found in most high-affinity imidazopurine-2,4-dione 5-HT1A ligands [1]. In the series described by Zagórska et al. (2016), potent PDE4B and PDE10A inhibition was observed in compounds with piperazinylalkyl chains, but this activity was highly dependent on the terminal aryl group and linker length [2]. The target compound's phenylamino linker eliminates the basic piperazine nitrogen, which is a key pharmacophoric element for both 5-HT1A and dopamine D2 receptor binding, thus it is expected to show a shifted selectivity profile, potentially away from aminergic GPCRs and toward PDE or other enzyme targets [3].

Side chain pharmacophore

Class-level inference

Phenylamino linker (no piperazine)
vs
Piperazinylalkyl linker

May enable selectivity profiling away from aminergic GPCRs

Predicted shift toward PDE targets; no experimental data for this compound.

Evidence Dimension	Pharmacophoric features for aminergic GPCR vs. PDE enzyme binding
Target Compound Data	8-(3-phenylamino)propyl side chain (no piperazine ring; secondary amine linker).
Comparator Or Baseline	Compound 2 (Zagórska et al., 2009): 8-[3-(N4-phenyl)piperazin-N1-yl-propyl]; active at 5-HT1A, with in vivo anxiolytic and antidepressant-like effects [1]. Compound 18 (Zagórska et al., 2016): 2-fluorophenylpiperazinylbutyl derivative; PDE10A IC50 values reported in the low micromolar range [2].
Quantified Difference	The target compound lacks the piperazine ring required for the comparators' nanomolar 5-HT1A affinity; its PDE activity, if any, is structurally predicted to be distinct from the piperazinyl series but no quantitative data is available for this specific compound.
Conditions	Functional assays for 5-HT1A (cAMP inhibition, ERK phosphorylation) and PDE enzyme inhibition assays (PDE4B, PDE10A) as described in [2].

Why This Matters

This pharmacophore divergence allows researchers to probe the biological consequences of removing the basic amine from the side chain, a strategy for reducing off-target aminergic activity while potentially retaining or shifting enzyme inhibition.

• [1] Zagórska, A., et al. (2009). Synthesis and preliminary pharmacological evaluation of imidazo[2,1-f]purine-2,4-dione derivatives. European Journal of Medicinal Chemistry, 44(11), 4288-4296. View Source
• [2] Zagórska, A., et al. (2016). Synthesis and biological evaluation of 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione as potential antidepressant agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup3), 10-24. View Source
• [3] Partyka, A., et al. (2020). Antidepressant-like activity and safety profile evaluation of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives as 5-HT1A receptor partial agonists. PLOS ONE, 15(8), e0237196. View Source

Predicted Physicochemical Differentiation: Lower Molecular Weight and Reduced Hydrogen Bond Donors vs. Piperazinyl Analogs

The target compound has a molecular weight of 352.4 g/mol and 1 hydrogen bond donor (the secondary amine in the linker), compared to AZ-853 (MW ~480; multiple H-bond acceptors from the piperazine and fluorophenyl groups) [1][2]. This lower MW and reduced polar surface area are predicted, by classical CNS drug-likeness parameters, to enhance passive blood-brain barrier permeability relative to the larger piperazinyl analogs [3]. However, direct experimental brain-to-plasma ratio data is not available for this compound.

Physicochemical profile

Class-level inference

MW 352 vs ~480 tPSA ~69 vs ~89 Ų

Predicted favorable CNS permeability profile; needs experimental confirmation

Calculated values; no experimental brain penetration data available.

Evidence Dimension	Physicochemical properties relevant to CNS drug-likeness
Target Compound Data	MW: 352.398 g/mol; H-bond donors: 1; tPSA (calculated): ~69 Ų.
Comparator Or Baseline	AZ-853: MW ~480; H-bond donors: 0 but multiple H-bond acceptors; tPSA (calculated): ~89 Ų [2]. Compound 2 (Zagórska et al., 2009): MW ~395; tPSA (calculated): ~79 Ų [1].
Quantified Difference	The target compound is ~27% lower in MW and has a ~13–22% lower tPSA than the comparators, suggesting a more favorable profile for passive CNS entry.
Conditions	Physicochemical parameters calculated by standard in silico methods (e.g., SwissADME); no experimental logP or logBB data is published for the target compound.

Why This Matters

For CNS research applications, the predicted improved permeability profile makes this compound a potentially interesting tool for studying central target engagement, though confirmatory pharmacokinetic studies are needed.

• [1] Zagórska, A., et al. (2009). Synthesis and preliminary pharmacological evaluation of imidazo[2,1-f]purine-2,4-dione derivatives. European Journal of Medicinal Chemistry, 44(11), 4288-4296. View Source
• [2] Partyka, A., et al. (2020). Antidepressant-like activity and safety profile evaluation of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives as 5-HT1A receptor partial agonists. PLOS ONE, 15(8), e0237196. View Source
• [3] Pajouhesh, H. and Lenz, G.R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541-553. View Source

Limitation: Absence of Direct Biological Activity Data for the Target Compound Itself

A comprehensive literature search, including PubMed, patent databases, and authoritative chemical registries, did not identify any published quantitative pharmacological or biochemical data specifically for 1,7-dimethyl-8-(3-(phenylamino)propyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione [1][2]. All evidence presented above is inferred from closely related analogs within the imidazo[2,1-f]purine-2,4-dione class. No direct head-to-head comparison data or experimental IC50, Ki, EC50, or in vivo efficacy data exist for this compound as of the latest search.

Direct activity data

Data to verify

No published IC50, Ki, or in vivo data for this compound

May support novel SAR probe or synthetic intermediate applications; not selectable by bioactivity

All evidence is class-level inference from related imidazopurine-2,4-diones.

Evidence Dimension	Availability of direct pharmacological data
Target Compound Data	No published biological activity data found.
Comparator Or Baseline	AZ-853, AZ-861, and compound 2 (Zagórska et al., 2009) all have extensive published in vitro and in vivo data.
Quantified Difference	Not applicable; unstudied vs. well-characterized comparators.
Conditions	Literature and database search conducted across PubMed, Google Scholar, PubChem, and ChemSpider (accessed via search tools).

Why This Matters

This data gap is critical for procurement decisions: the compound is suitable as a novel SAR probe or a synthetic intermediate, but it cannot be selected based on proven biological activity over its well-characterized analogs.

• [1] PubMed and PubChem database search for CAS 923152-35-6 and structural analogs, accessed 2026-05-09. View Source
• [2] Zagórska, A., et al. (2009). Synthesis and preliminary pharmacological evaluation of imidazo[2,1-f]purine-2,4-dione derivatives. European Journal of Medicinal Chemistry, 44(11), 4288-4296. View Source

Recommended Application Scenarios for 1,7-Dimethyl-8-(3-(phenylamino)propyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione Based on Structural Differentiation Evidence

Structure-Activity Relationship (SAR) Probe for the Role of N3 Substitution in 5-HT1A Receptor Affinity

This compound serves as a matched molecular pair comparator to the 1,3-dimethyl-8-arylpiperazinylpropyl series (e.g., compound 2 from Zagórska et al., 2009 [1]). By comparing its 5-HT1A binding profile directly with N3-substituted analogs under identical assay conditions, researchers can isolate the contribution of N3 alkylation to receptor affinity. This application is supported by the structural evidence of a 1,7-dimethyl substitution with free N3 (Section 3, Evidence Item 1) [1][2].

Tool Compound for Assessing the Impact of Removing the Basic Piperazine Amine on Off-Target Profiles

The target compound's phenylamino linker replaces the protonatable piperazine nitrogen found in all potent class members (e.g., AZ-853) [2]. This makes it a critical control compound in screening panels designed to measure promiscuous aminergic receptor binding (5-HT2A, D2, α1) that typically arises from the piperazine moiety [3]. Procurement is justified when an investigator needs a structurally similar negative control that lacks this key pharmacophore.

In Silico Docking and Molecular Dynamics Studies for Scaffold-Hopping in PDE Inhibitor Discovery

Given the established PDE4B/PDE10A inhibitory activity of related 1,3-dimethyl-8-piperazinylalkyl imidazo[2,1-f]purine-2,4-diones (Zagórska et al., 2016 [2]), the target compound provides a simplified scaffold for computational studies. Its lower molecular weight and reduced conformational flexibility make it an ideal starting point for docking, pharmacophore modeling, and free-energy perturbation (FEP) calculations, before committing to the synthesis of more complex analogs.

Synthetic Intermediate for Late-Stage Diversification at the N3 Position

The unsubstituted N3 position is a synthetic handle that permits late-stage functionalization (e.g., alkylation, acylation) to rapidly generate a library of N3-substituted derivatives. This is a practical procurement rationale for medicinal chemistry laboratories aiming to explore the SAR of N3-substituents, a strategy that directly leverages the compound's most unique structural feature [1].

Application

Selection Property

Validation Focus

SAR probe for N3 substitution

Free N3 position for comparative profiling

5-HT1A affinity modulation by N3 substitution

Negative control for piperazine off-targets

Piperazine-free linker chemotype

Selectivity profile in aminergic GPCR panels

In silico scaffold-hopping for PDE inhibitors

Simplified core with lower MW and flexibility

PDE4B/PDE10A docking and free-energy calculations

Late-stage N3 diversification intermediate

Unsubstituted N3 as synthetic handle

Library synthesis via N3 functionalization

• [1] Zagórska, A., et al. (2009). Synthesis and preliminary pharmacological evaluation of imidazo[2,1-f]purine-2,4-dione derivatives. European Journal of Medicinal Chemistry, 44(11), 4288-4296. View Source
• [2] Zagórska, A., et al. (2016). Synthesis and biological evaluation of 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione as potential antidepressant agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup3), 10-24. View Source
• [3] Partyka, A., et al. (2020). Antidepressant-like activity and safety profile evaluation of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives as 5-HT1A receptor partial agonists. PLOS ONE, 15(8), e0237196. View Source